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Compound of Interest

Compound Name: 1,2-Dichlorotetramethyldisilane

Cat. No.: B129461

An In-Depth Technical Guide to 1,2-Dichlorotetramethyldisilane
For Researchers, Scientists, and Drug Development Professionals

Introduction and Core Concepts

1,2-Dichlorotetramethyldisilane, a versatile organosilicon compound, is a key building block
in a variety of chemical syntheses. Its unique structure, featuring a silicon-silicon bond and two
reactive chlorine atoms, makes it a valuable precursor in the production of advanced materials.
This guide will delve into the fundamental characteristics and applications of this compound,
providing insights for its effective utilization in a laboratory and industrial setting.

Molecular Structure and Key Features:

The foundational attributes of 1,2-Dichlorotetramethyldisilane are its molecular formula and
weight.

e Molecular Formula: C4H12CI2Si2[1][2]
e Linear Formula: [CISI(CH3)2]2[3]
e Molecular Weight: 187.21 g/mol [1][2]

The presence of the Si-Si bond and the reactive Si-Cl bonds are central to its chemistry,
allowing for a range of transformations and polymerizations.
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Physicochemical Properties

A thorough understanding of the physical and chemical properties of 1,2-
Dichlorotetramethyldisilane is essential for its handling and application.

Property Value Source(s)
Appearance Colorless clear liquid [1]
Density 1.005 g/mL at 25 °C [3]
Boiling Point 148-149 °C [3]
Refractive Index n20/D 1.454 [3]
Flash Point 37 °C (98.6 °F) - closed cup [3]

Synonyms: This compound is also known by several other names, including:
e 1,1,2,2-Tetramethyl-1,2-dichlorodisilane[1][3]
e 1,2-Dichloro-1,1,2,2-tetramethyldisilane[1][3]

» Dichlorotetramethyldisilane[1][3]

Synthesis and Manufacturing

While specific industrial synthesis routes for 1,2-Dichlorotetramethyldisilane are often
proprietary, the general approach involves the coupling of chlorosilanes. A conceptual workflow
for its synthesis is outlined below. The direct synthesis of methylchlorosilanes, such as
dimethyldichlorosilane, is a foundational process in the silicones industry, often referred to as
the Muller-Rochow process.[4] This process provides the essential precursors for a wide range
of organosilicon compounds.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 1,2-Dichlorotetramethyldisilane.

Chemical Reactivity and Mechanisms

The reactivity of 1,2-Dichlorotetramethyldisilane is dominated by the two chlorosilyl groups.
These groups are susceptible to nucleophilic substitution, making the molecule an excellent
precursor for the synthesis of more complex organosilicon structures.

A key reaction is its hydrolysis to form 1,2-Dihydroxy-tetramethyldisilane.[5] This reaction is a
classic example of the conversion of a chlorosilane to a silanol.

Hydrolysis of 1,2-Dichlorotetramethyldisilane
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Caption: Reaction pathway for the hydrolysis of 1,2-Dichlorotetramethyldisilane.
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This reactivity allows for its use in the formation of five- and six-membered heterocycles when

reacted with diamines.[6] The dual chlorine functionality is particularly advantageous for cross-
linking in polymer systems, which can significantly enhance the durability and performance of

the final products.[1]

Applications in Research and Development
1,2-Dichlorotetramethyldisilane is a versatile compound with a broad range of applications

across various industries.

o Synthesis of Silicones: It serves as a precursor in the synthesis of various silicone materials.
[1] These materials are crucial in the automotive and electronics industries due to their
thermal stability and flexibility.[1]

» Surface Modification: This compound is utilized to modify the surfaces of materials,
enhancing properties such as hydrophobicity and adhesion.[1] This is particularly beneficial
in the formulation of coatings and adhesives.[1]

o Advanced Materials: Researchers and industry professionals use 1,2-
Dichlorotetramethyldisilane in the development of advanced materials, including silicone-
based elastomers and composites.[1] Its incorporation can lead to improved thermal stability
and chemical resistance.[1]

e Semiconductor Industry: In the semiconductor industry, it is used for surface modification and
as a precursor in the synthesis of silicon-based materials.[1]

Experimental Protocol: Hydrolysis of 1,2-
Dichlorotetramethyldisilane

The following is a representative protocol for the hydrolysis of 1,2-
Dichlorotetramethyldisilane to 1,2-Dihydroxy-tetramethyldisilane.

Materials:
e 1,2-Dichlorotetramethyldisilane (95% purity)

o Diethyl ether (anhydrous)
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¢ Distilled water

e Sodium bicarbonate (saturated solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

e Dropping funnel

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,2-
Dichlorotetramethyldisilane in anhydrous diethyl ether under an inert atmosphere (e.g.,
nitrogen or argon).

e Cool the solution in an ice bath.

e Slowly add a stoichiometric amount of distilled water to the stirred solution via the dropping
funnel. A white precipitate of hydrochloric acid may form.

 After the addition is complete, allow the mixture to warm to room temperature and stir for an
additional hour.

» Transfer the reaction mixture to a separatory funnel and wash with a saturated solution of
sodium bicarbonate to neutralize the hydrochloric acid.

e Separate the organic layer and wash it with brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the solution to remove the drying agent.
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* Remove the solvent under reduced pressure using a rotary evaporator to yield 1,2-
Dihydroxy-tetramethyldisilane.

Safety and Handling

1,2-Dichlorotetramethyldisilane is a hazardous chemical and must be handled with
appropriate safety precautions.

Hazard Classifications:

o Flammable Liquid, Category 3[3]

o Skin Corrosion, Category 1B[3]

Hazard Statements:

e H226: Flammable liquid and vapor.[3][7]

o H314: Causes severe skin burns and eye damage.[3][7]
Precautionary Statements:

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[3]

e P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[3]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Always handle this chemical in a well-ventilated fume hood, and wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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